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Compound of Interest

Compound Name: Sfrngvgsgvkktsfrrakq

Cat. No.: B15284826

Unidentified Research Tool:
"Sfrngvgsgvkktsfrrakq"

Following a comprehensive search of scientific literature and research databases, the term
"Sfrngvgsgvkktsfrrakq" does not correspond to any known molecule, peptide, or tool used in
the study of amygdala function. As such, the requested detailed Application Notes and
Protocols cannot be generated.

The amygdala is a critical brain region involved in processing emotions such as fear, anxiety,
and pleasure.[1][2][3] Located in the medial temporal lobe, it is a key component of the limbic
system and plays a significant role in memory consolidation and decision-making.[2][3][4] The
study of its function involves a wide array of sophisticated tools and methodologies, including
various peptides and pharmacological agents that are microinjected to observe their effects on
neuronal circuits and behavior.[5]

Research into the amygdala's role in both normal emotional processing and in pathological
states like anxiety disorders, depression, and post-traumatic stress disorder is an active area of
neuroscience.[4][6] Scientists utilize specific neuropeptides and other molecules to modulate
the activity of different nuclei within the amygdala, such as the central nucleus (CeA) and the
basolateral amygdala (BLA), to understand their precise functions in emotional learning and
memory.[5][6]
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However, the specific sequence "Sfrngvgsgvkktsfrrakq" does not appear in any published
scientific literature indexed in major databases. It is possible that this is a proprietary internal
designation for a compound not yet disclosed publicly, a novel peptide sequence that has not
been characterized, or a typographical error.

For researchers, scientists, and drug development professionals interested in the tools
available for studying amygdala function, it is recommended to consult peer-reviewed scientific
journals, reputable scientific databases such as PubMed and Scopus, and resources from
major neuroscience societies. These platforms provide access to validated and characterized
compounds and methodologies for investigating the complex roles of the amygdala.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. my.clevelandclinic.org [my.clevelandclinic.org]

» 2. Amygdala - Wikipedia [en.wikipedia.org]

» 3. Amygdala | Definition, Function, Location, & Facts | Britannica [britannica.com]
e 4. Neuroanatomy, Amygdala - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

o 5. Peptide injections into the amygdala of conscious rats: effects on blood pressure, heart
rate and plasma catecholamines - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. earlyyears.tv [earlyyears.tv]

¢ To cite this document: BenchChem. ["'Sfrngvgsgvkktsfrrakg" as a tool for studying amygdala
function]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15284826#sfrngvgsgvkktsfrrakg-as-a-tool-for-
studying-amygdala-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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